Cas no 10445-91-7 (4-(Chloromethyl)pyridine)

• Product Name: 4-(Chloromethyl)pyridine
• CAS No: 10445-91-7
• MF: C₆H₆ClN
• MW: 127.571540355682
• MDL: MFCD03465807
• CID: 136083
• PubChem ID: 74571
• Update Time: 2025-10-19

4-(Chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)pyridine
• (pyridin-4-yl)methyl chloride
• 4-Chloromethylpyridine
• Pyridine,4-(chloromethyl)-
• 4-picolyl chloride
• chloromethylpyridine
• isonicotinyl chloride
• pyridin-4-ylmethyl chloride
• 4-Pyridylmethyl chloride
• FT-0760016
• AB15539
• 4-chloromethyl-pyridine
• 4-chloromethyl pyridine
• pyrid-4-ylmethyl chloride
• InChI=1/C6H6ClN/c7-5-6-1-3-8-4-2-6/h1-4H,5H
• 4-picolylchloride
• SB53993
• 4-picolyl-chloride
• 10445-91-7
• D88171
• pyridin-4-yl-methyl chloride
• SCHEMBL78357
• AM81299
• 4-pyridinylmethyl chloride
• CHEMBL4598030
• pyridine, 4-(chloromethyl)-
• DTXSID40275730
• AKOS003790750
• STK298719
• DTXCID10201304
• DB-016038

• MDL： MFCD03465807
• Inchi： 1S/C6H6ClN/c7-5-6-1-3-8-4-2-6/h1-4H,5H2
• InChI Key： WZIYCIBURCPKAR-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=CC=1

Computed Properties

• Exact Mass: 127.01900
• Monoisotopic Mass: 127.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.156
• Boiling Point: 212 ºC
• Flash Point: 102 ºC
• PSA: 12.89000
• LogP: 1.82040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(Chloromethyl)pyridine

Introduction to 4-(Chloromethyl)pyridine (CAS No. 10445-91-7)

4-(Chloromethyl)pyridine, identified by the chemical compound code CAS No. 10445-91-7, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This heterocyclic compound features a pyridine ring substituted with a chloromethyl group, making it a versatile building block for various chemical transformations. Its unique structural properties have garnered attention in recent years, particularly in the context of drug discovery and material science.

The chloromethyl functional group in 4-(Chloromethyl)pyridine imparts reactivity that is highly valuable for medicinal chemistry applications. This reactivity allows for further functionalization through nucleophilic addition reactions, enabling the synthesis of more complex molecules. In pharmaceutical research, such intermediates are often employed to construct novel scaffolds that exhibit desirable biological activities.

Recent advancements in synthetic methodologies have highlighted the utility of 4-(Chloromethyl)pyridine in constructing bioactive molecules. For instance, studies have demonstrated its role in the preparation of protease inhibitors, which are critical in treating inflammatory and infectious diseases. The pyridine core is particularly advantageous due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects, enhancing the binding affinity of drug candidates.

In material science, 4-(Chloromethyl)pyridine has been explored as a precursor for polymerization reactions, leading to the development of novel polymers with specific functionalities. These polymers find applications in coatings, adhesives, and even in biomedical materials where controlled degradation and biocompatibility are essential.

The synthesis of 4-(Chloromethyl)pyridine typically involves the chlorination of 4-vinylpyridine or similar precursors, though alternative synthetic routes continue to be investigated to improve yield and selectivity. Modern catalytic processes have enabled more efficient production methods, reducing waste and energy consumption while maintaining high purity standards.

From a regulatory perspective, handling 4-(Chloromethyl)pyridine requires adherence to standard laboratory protocols to ensure safety and compliance with chemical handling guidelines. While it is not classified as a hazardous substance under typical conditions, proper ventilation and personal protective equipment (PPE) are recommended during its use.

The growing interest in 4-(Chloromethyl)pyridine is also driven by its potential in green chemistry initiatives. Researchers are exploring solvent-free reactions and catalytic systems that minimize environmental impact while maximizing efficiency. Such innovations align with global efforts to develop sustainable chemical processes.

In conclusion, 4-(Chloromethyl)pyridine (CAS No. 10445-91-7) remains a cornerstone compound in synthetic chemistry, with applications spanning pharmaceuticals, materials science, and beyond. Its versatility and reactivity ensure its continued relevance in ongoing research and industrial development.